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Get Quote

mtDB Data Submission: Technical Support
Center
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in formatting their

data for successful submission.

Frequently Asked Questions (FAQs)
Q1: What is "mtDB"?

A1: The term "mtDB" can refer to several distinct databases. To ensure you are formatting your

data correctly, it is crucial to identify the specific database you are targeting. The two most

common "mtDB" databases in life sciences research are:

Human Mitochondrial Genome Database (mtDB): A repository for complete human

mitochondrial genome sequences, used for population genetics and medical sciences.
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Accurate Mass and Time (AMT) tag Database (.mtdb): A file format generated by the MTDB
Creator software for use in proteomics analysis pipelines with software like MultiAlign.

This guide provides information for both.

Q2: How do I determine which mtDB I should be submitting to?

A2: Your research context will determine the appropriate database.

If you are working with human mitochondrial DNA sequences, you are likely interested in

contributing to the Human Mitochondrial Genome Database.

If you are performing quantitative proteomics using mass spectrometry and need to create a

peptide database for tools like MultiAlign or VIPER, you will be working with the .mtdb file

format generated by MTDB Creator.

I. Accurate Mass and Time (AMT) Tag Database
(.mtdb) for Proteomics
This section provides guidance on creating a .mtdb file for use with software such as

MultiAlign.

Troubleshooting Data Formatting for MTDB Creator
Q1: My data from X!Tandem is not being accepted by MTDB Creator. What is the correct

format?

A1: MTDB Creator requires X!Tandem results to be in a tab-delimited format.[1] You must first

process your X!Tandem output files using the Peptide Hit Results Processor application to

convert them into the necessary format.

Q2: What are the compatible input formats for MTDB Creator?

A2: MTDB Creator accepts search engine results from MSGF+, X!Tandem, and SEQUEST.[1]

MSGF+ results, which are in .mzid or .mzid.gz format, can be read directly.[1]

Q3: I am having trouble creating the .mtdb file. What are the output options?
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A3: MTDB Creator can generate the database in two formats: a SQLite file (.mtdb) which is

compatible with MultiAlign, and a Microsoft Access file (.mdb) for use with VIPER.[1] Ensure

you have selected the correct output format for your analysis pipeline.

Experimental Protocols: Data Generation for .mtdb
Creation
The creation of a .mtdb file is downstream of the initial mass spectrometry experiment and

peptide identification.

Sample Preparation and LC-MS/MS Analysis: Prepare and analyze your protein samples

according to your standard laboratory protocols for liquid chromatography-tandem mass

spectrometry (LC-MS/MS).

Peptide Identification: Process the raw mass spectrometry data using a compatible search

engine (MSGF+, X!Tandem, or SEQUEST) to identify peptides.

Data Conversion (if necessary): If using X!Tandem, convert the search results to a tab-

delimited format.

MTDB Creation: Use the MTDB Creator software to process the peptide identification results

and generate the .mtdb or .mdb file.

Data Presentation: Input File Summary for MTDB
Creator

Search Engine Required Input File Format Pre-processing Steps

MSGF+ .mzid or .mzid.gz None. Direct input.[1]

X!Tandem Tab-delimited text file

Convert output using the

Peptide Hit Results Processor.

[1]

SEQUEST
Standard SEQUEST output

files

Refer to MTDB Creator

documentation for specific file

types.
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Workflow for .mtdb File Generation
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Caption: Workflow for creating an AMT tag database (.mtdb).

II. Human Mitochondrial Genome Database (mtDB)
The Human Mitochondrial Genome Database (mtDB) is a curated collection of complete

human mitochondrial genome sequences. Unlike databases with a dedicated submission

portal, data is primarily collected from public repositories like GenBank and through direct

collaboration.[2][3]

Troubleshooting and FAQs for Data Submission
Q1: Is there an online portal to submit my mitochondrial sequences to mtDB?

A1: Based on available publications, there is no public-facing submission portal for mtDB. The

database curators collect sequences from GenBank and other published sources.[2]

Q2: How can I contribute my novel mitochondrial genome sequences to the mtDB?

A2: The recommended steps to have your data included are:

Submit to GenBank: This is the primary mechanism for making your sequence data publicly

available and discoverable by the mtDB curators.
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Contact the Curators: For significant datasets or collaborations, you can contact the

database maintainers directly. The contact email for the principal investigator can be found in

the database's publications and related resources.[4]

Q3: What is the required format for the sequence data?

A3: The core of the mtDB is a text file of aligned sequences.[2][3] When submitting to

GenBank, you should follow their submission guidelines, which typically involve the FASTA

format for sequences and specific annotation requirements.

Data Presentation: Recommended Data for Submission
When preparing your data for submission to a public repository like GenBank, with the aim of

inclusion in mtDB, the following information is crucial:

Data Field Description Example

Sequence Data

The complete mitochondrial

genome sequence in FASTA

format.

>SampleID1_Haplogroup_H1a

1

Geographic Origin

The population origin of the

donor. mtDB groups

sequences into 10 major

geographic regions.[2]

Europe, East Asia, Sub-

Saharan Africa

Haplogroup Information
The assigned mitochondrial

haplogroup.
H1a1, U5b2, M7c

Polymorphisms

A list of identified polymorphic

sites relative to the Cambridge

Reference Sequence (CRS).

16519C, 3010A, 10398G

Publication Info

If applicable, the PubMed ID or

citation for the study that

generated the data.

PMID: 16381973

Logical Flow for Data Inclusion in mtDB
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Caption: Pathways for data inclusion into the mtDB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [How to format data for successful submission to mtDB].
BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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